Cyclohexanecarboxylic acid

• CAS No.: 1338-24-5
• Product Name: Cyclohexanecarboxylic acid
• Molecular Formula: CnH2n-1COOH; C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 3-(3-ethylcyclopentyl)propanoic acid
• Standard InChI: InChI=1S/C10H18O2/c1-2-8-3-4-9(7-8)5-6-10(11)12/h8-9H,2-7H2,1H3,(H,11,12)
• Standard InChIKey: WVRFSLWCFASCIS-UHFFFAOYSA-N
• Impurities: Naphthenic acids are viscous liquids, with phenolic and sulfur impurities present that are largely responsible for their characteristic odor.; 5-25 wt% hydrocarbons whose composition is the same as the petroleum fraction from which the naphthenic acids are derived.
• SMILES: CCC1CCC(C1)CCC(=O)O
• Canonical SMILES: CCC1CCC(C1)CCC(=O)O
• Boiling Point: BP: 270-470 °F = 132-243 °C = 405-516 deg K (at 1 atm); 140-370 °C
• Colorform: Viscous liquids ... Colors range from pale yellows to dark amber; Gold to black liq
• Density: Specific gravity: 0.95-0.98 (crude); 0.94-0.98 (refined); 0.95-0.98 (highly refined), all at 20 °C; Relative density (water = 1): 0.982 (liquid)
• Flash Point: 101 °C (214 °F) - closed cup; 300 °F (open cup); 149 °C o.c.
• Melting Point: -35 — 2 °C
• Physical Description: Liquid
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Insoluble (<50 mg/L) in water; Completely soluble in organic solvents; Solubility in water: poo
• Synonyms: cobalt naphthenate; lead naphthenate; naphthenic acid; naphthenic acid, lead salt; naphthenic acids
• PubChem Compound: 20849290
• Last Modified: Nov 11 2021